Cas no 1451392-88-3 (5-Bromobenzo[1,3]dioxole-4-boronic acid)

• Product Name: 5-Bromobenzo[1,3]dioxole-4-boronic acid
• CAS No: 1451392-88-3
• MF: C₇H₆BBrO₄
• MW: 244.835141658783
• MDL: MFCD19687062
• CID: 4764544
• Update Time: 2026-02-26

5-Bromobenzo[1,3]dioxole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[1,3]dioxole-4-boronic acid
• (5-Bromobenzo[d][1,3]dioxol-4-yl)boronic acid
• BC001503
• Z1551

• MDL： MFCD19687062
• Inchi： 1S/C7H6BBrO4/c9-4-1-2-5-7(13-3-12-5)6(4)8(10)11/h1-2,10-11H,3H2
• InChI Key： QYRRTVQPTCHAGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1B(O)O)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Bromobenzo[1,3]dioxole-4-boronic acid

Recent Advances in the Application of 5-Bromobenzo[1,3]dioxole-4-boronic acid (CAS: 1451392-88-3) in Chemical Biology and Pharmaceutical Research

5-Bromobenzo[1,3]dioxole-4-boronic acid (CAS: 1451392-88-3) has emerged as a key intermediate in the synthesis of bioactive compounds and pharmaceutical agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for constructing biaryl scaffolds. The presence of both the bromo and boronic acid functional groups on the benzodioxole core enables versatile derivatization, making this compound particularly valuable for drug discovery programs targeting GPCRs and kinase inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in generating novel dopamine receptor modulators. Researchers at Kyoto University utilized 5-Bromobenzo[1,3]dioxole-4-boronic acid as a building block to create a library of 42 analogs, with several showing sub-micromolar affinity for D2-like receptors. The electron-withdrawing nature of the bromo substituent was found to significantly influence the compounds' pharmacokinetic properties, particularly in blood-brain barrier penetration.

In cancer research, this boronic acid derivative has shown promise in the development of proteasome inhibitors. A Nature Communications paper (2024) reported its incorporation into novel bortezomib analogs that exhibit improved selectivity for cancer cells over normal cells. The benzodioxole moiety appears to contribute to enhanced metabolic stability, addressing one of the major limitations of current proteasome-targeting therapies.

The compound's unique structural features have also attracted attention in materials science applications. Recent work published in ACS Applied Materials & Interfaces (2023) described its use in creating luminescent metal-organic frameworks (MOFs) with potential applications in bioimaging. The rigid benzodioxole scaffold provides structural stability while the boronic acid group enables coordination with various metal ions.

From a synthetic chemistry perspective, several improvements in the preparation of 5-Bromobenzo[1,3]dioxole-4-boronic acid have been reported. A 2024 Organic Process Research & Development publication detailed a more sustainable manufacturing process using continuous flow chemistry, achieving 85% yield with significantly reduced solvent waste compared to traditional batch methods.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from MIT researchers (2024) suggest that derivatives of 5-Bromobenzo[1,3]dioxole-4-boronic acid can be conjugated to nanoparticles for pH-responsive release in tumor microenvironments, taking advantage of the boronic acid's dynamic covalent chemistry properties.

As the pharmaceutical industry continues to seek novel chemical entities, 5-Bromobenzo[1,3]dioxole-4-boronic acid (CAS: 1451392-88-3) remains a versatile building block with applications spanning multiple therapeutic areas. Its unique combination of reactivity and stability positions it as an important tool in modern drug discovery efforts.